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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium diiodide,
with a focus on its hydrated form, calcium diiodide tetrahydrate (Calz - 4H20). Due to the
limited availability of specific quantitative solubility data for the tetrahydrate, this guide presents
detailed data for the anhydrous form (Calz) and discusses the theoretical and practical
considerations for the solubility of the hydrated salt.

Introduction to Calcium Diiodide and its Hydrates

Calcium diiodide is an ionic compound with the chemical formula Calz. It is a colorless,
deliquescent solid that is highly soluble in water.[1] In many applications, particularly in
pharmaceuticals and as a source of iodine in various formulations, understanding its solubility
in different solvents is crucial. Calcium diiodide can exist in both anhydrous (Calz) and hydrated
forms, with the tetrahydrate (Calz - 4H20) being a common variant. The presence of water of
hydration can significantly influence the physicochemical properties of the salt, including its
solubility.

Solubility Data

Quantitative solubility data for calcium diiodide tetrahydrate is not readily available in published
literature. One source explicitly states the solubility in water as "N/A" (Not Applicable).[2]
However, qualitative descriptions indicate that calcium diiodide tetrahydrate is soluble in water,
ethanol, and pentanol.
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The following tables summarize the extensive quantitative solubility data available for
anhydrous calcium diiodide (Calz) in various solvents at different temperatures. This data
provides a strong indication of the compound's general solubility behavior. It is important to
note that the solubility of the tetrahydrate may differ.

Table 1: Solubility of Anhydrous Calcium Diiodide (Calz) in Water

Temperature (°C) Solubility ( g/100 g H20)
0 182
10 194
20 209
30 223
40 242
60 285
80 354
100 426

Data sourced from multiple references.[3]

Table 2: Solubility of Anhydrous Calcium Diiodide (Calz) in Organic Solvents
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Solubility ( g/100 g

Solvent Temperature (°C)
Solvent)
Acetone 0 72.7
20 89
40 105.8
60 119.8
Methanol 0 116.4
10 121.1
15 123.7
20 126.1
30 131.2
40 136.8
50 142.2
60 148.8
Ethanol - Soluble
Propanol - Soluble
Ether - Insoluble

Data sourced from multiple references.[3][4][5]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of a
hydrated salt like calcium diiodide tetrahydrate, based on the isothermal shake-flask method.

Objective: To determine the equilibrium solubility of calcium diiodide tetrahydrate in a given
solvent at a specific temperature.

Materials and Apparatus:
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e Calcium diiodide tetrahydrate (Calz - 4H20) of high purity
¢ Solvent of interest (e.g., deionized water, ethanol)

e Analytical balance (+ 0.0001 g)

o Constant temperature water bath or incubator with shaker
o Glass vials or flasks with airtight seals

e Syringe filters (e.g., 0.45 um pore size)

e Volumetric flasks and pipettes

e Analytical instrumentation for concentration measurement (e.g., ICP-MS for calcium, ion
chromatography for iodide, or gravimetric analysis)

Procedure:

o Sample Preparation: Add an excess amount of calcium diiodide tetrahydrate to a series of
vials. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

e Solvent Addition: Accurately pipette a known volume of the pre-equilibrated solvent into each
vial.

» Equilibration: Securely seal the vials and place them in a constant temperature shaker bath
set to the desired temperature. Agitate the samples for a predetermined period (e.g., 24-48
hours) to ensure equilibrium is reached. The time required for equilibration should be
determined empirically by taking measurements at different time points until the
concentration of the solute in the solution remains constant.

e Phase Separation: After equilibration, allow the vials to stand in the constant temperature
bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

o Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately
attach a syringe filter and dispense the clear, saturated solution into a pre-weighed
volumetric flask. This step must be performed quickly to avoid temperature fluctuations that
could affect solubility.
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¢ Quantification:

o Gravimetric Method: Weigh the volumetric flask containing the filtered saturated solution.
Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature
that will not decompose the salt) until a constant weight of the anhydrous salt is achieved.
The mass of the dissolved salt can then be determined.

o Instrumental Analysis: Alternatively, dilute the saturated solution to a known volume and
determine the concentration of calcium or iodide ions using a suitable analytical technique
such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or ion chromatography.

o Data Analysis: Calculate the solubility in grams of solute per 100 g of solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of a hydrated
salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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